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Compound of Interest

Compound Name: Cyclononene

Cat. No.: B11951088

This guide serves as a core reference for researchers, scientists, and drug development
professionals, providing essential physicochemical data for (Z)-Cyclononene.

Physicochemical Data

(2)-Cyclononene, also known as cis-Cyclononene, is a cycloalkene with a nine-membered
ring.[1] Its fundamental molecular properties are crucial for its application in various research
and development contexts.

Property Value

Molecular Formula C9H16[2][3][4][5][6]
Molar Mass 124.22 g/mol [2][3]

CAS Registry Number 933-21-1[3][5][6][7]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of (Z)-Cyclononene are beyond
the scope of this specific guide, which focuses on its core molecular properties. However,
relevant methodologies can be found in the chemical literature. For instance, conformational
studies of cis-cyclononene have been conducted using dynamic NMR spectroscopy and
computational methods.[8] These studies involve dissolving the compound in a solvent like
propane and acquiring spectra at very low temperatures.[8]
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Logical Relationships in Conformational Analysis

The conformational analysis of (Z)-Cyclononene involves understanding the equilibrium
between its different spatial arrangements. The low-temperature 13C NMR spectrum reveals
the presence of at least two distinct conformations. The interconversion between these
conformations represents a dynamic equilibrium that can be studied to determine the energy

barriers of these processes.

Conformational States of (Z)-Cyclononene
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Caption: Conformational equilibrium of (Z)-Cyclononene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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